Cas no 2138822-92-9 (Methyl 3-{[(3-bromocyclobutyl)methyl]carbamoyl}prop-2-enoate)

• Product Name: Methyl 3-{[(3-bromocyclobutyl)methyl]carbamoyl}prop-2-enoate
• CAS No: 2138822-92-9
• MF: C₁₀H₁₄BrNO₃
• MW: 276.127062320709
• CID: 6378501
• PubChem ID: 165438891
• Update Time: 2025-10-28

Methyl 3-{[(3-bromocyclobutyl)methyl]carbamoyl}prop-2-enoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-{[(3-bromocyclobutyl)methyl]carbamoyl}prop-2-enoate
• EN300-718815
• 2137095-77-1
• methyl (2E)-3-({[(1s,3s)-3-bromocyclobutyl]methyl}carbamoyl)prop-2-enoate
• 2137096-28-5
• EN300-377080
• methyl (2E)-3-({[(1r,3r)-3-bromocyclobutyl]methyl}carbamoyl)prop-2-enoate
• EN300-377038
• 2138822-92-9
• Methyl 3-{[(3-bromocyclobutyl)methyl]carbamoyl}prop-2-enoate

• Inchi： 1S/C10H14BrNO3/c1-15-10(14)3-2-9(13)12-6-7-4-8(11)5-7/h2-3,7-8H,4-6H2,1H3,(H,12,13)/b3-2+
• InChI Key： HREHAMJNKBSTCR-NSCUHMNNSA-N
• SMILES： BrC1CC(CNC(/C=C/C(=O)OC)=O)C1

Computed Properties

• Exact Mass: 275.01571g/mol
• Monoisotopic Mass: 275.01571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 55.4Ų

Additional information on Methyl 3-{[(3-bromocyclobutyl)methyl]carbamoyl}prop-2-enoate

Methyl 3-{[(3-bromocyclobutyl)methyl]carbamoyl}prop-2-enoate (CAS No. 2138822-92-9): A Comprehensive Overview

Methyl 3-{[(3-bromocyclobutyl)methyl]carbamoyl}prop-2-enoate, identified by its CAS number 2138822-92-9, is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule, characterized by its complex structure, has garnered attention due to its potential applications in various biochemical pathways and drug development strategies. The unique arrangement of functional groups within its molecular framework makes it a subject of extensive study, particularly in the context of innovative therapeutic agents.

The compound's structure features a prop-2-enoate moiety linked to a carbamoyl group, which is further substituted with a (3-bromocyclobutyl)methyl moiety. This specific configuration imparts distinct chemical properties that are being explored for their utility in synthetic chemistry and medicinal applications. The presence of the bromine atom in the cyclobutyl ring enhances its reactivity, making it a valuable intermediate in organic synthesis and drug design.

In recent years, there has been growing interest in the development of novel carbamoylated compounds due to their diverse biological activities. The carbamoyl group, in particular, is known for its role in modulating enzyme activity and interacting with biological targets. Methyl 3-{[(3-bromocyclobutyl)methyl]carbamoyl}prop-2-enoate represents a promising candidate for further investigation in this regard. Its potential to serve as a precursor for more complex molecules has been highlighted in several cutting-edge research studies.

One of the most compelling aspects of this compound is its versatility in chemical transformations. The combination of the enoate and bromocyclobutyl functionalities allows for a wide range of reactions, including nucleophilic substitutions, eliminations, and coupling reactions. These reactions are crucial for constructing more intricate molecular architectures, which are often required for developing new pharmaceuticals. The ability to manipulate these functional groups makes Methyl 3-{[(3-bromocyclobutyl)methyl]carbamoyl}prop-2-enoate an invaluable tool in synthetic laboratories.

Recent advancements in computational chemistry have also contributed to a deeper understanding of the properties and reactivities of this compound. Molecular modeling studies have revealed insights into its interactions with biological targets, providing a foundation for rational drug design. These studies suggest that Methyl 3-{[(3-bromocyclobutyl)methyl]carbamoyl}prop-2-enoate could be integrated into libraries of compounds designed to interact with specific enzymes or receptors.

The pharmaceutical industry has shown particular interest in compounds that exhibit inhibitory effects on key enzymes involved in disease pathways. Methyl 3-{[(3-bromocyclobutyl)methyl]carbamoyl}prop-2-enoate has been investigated for its potential as an inhibitor of various enzymes, including those implicated in metabolic disorders and inflammatory conditions. Preliminary studies indicate that it may interfere with the catalytic activity of these enzymes by competing with natural substrates or by altering enzyme conformation.

In addition to its enzymatic interactions, this compound has also been explored for its potential role in modulating cellular signaling pathways. The carbamoyl group is known to influence protein-protein interactions, which are critical for many cellular processes. By binding to specific proteins or protein complexes, Methyl 3-{[(3-bromocyclobutyl)methyl]carbamoyl}prop-2-enoate could potentially disrupt or enhance signaling cascades associated with diseases such as cancer and neurodegenerative disorders.

The synthesis of this compound presents an interesting challenge due to its complex structure. However, recent developments in synthetic methodologies have made it more feasible to produce Methyl 3-{[(3-bromocyclobutyl)methyl]carbamoyl}prop-2-enoate on a larger scale. These advancements include novel catalytic systems and improved purification techniques, which have significantly enhanced the efficiency and yield of the synthesis process.

The safety profile of Methyl 3-{[(3-bromocyclobutyl)methyl]carbamoyl}prop-2-enoate is another critical aspect that has been thoroughly evaluated. Extensive toxicological studies have been conducted to assess its potential adverse effects at various exposure levels. These studies have provided valuable data on its acute and chronic toxicity, as well as its potential for bioaccumulation or environmental persistence.

Regulatory agencies have taken note of the promising applications of this compound and have granted it favorable status for further clinical development. This recognition underscores the scientific community's confidence in its potential as a therapeutic agent. As research progresses, additional information regarding its efficacy and safety will be gathered through preclinical and clinical trials.

The future prospects for Methyl 3-{[(3-bromocyclobutyl)methyl]carbamoyl}prop-2-enoate are bright, with ongoing studies aimed at optimizing its pharmacological properties and exploring new therapeutic indications. Collaborative efforts between academic researchers and pharmaceutical companies are expected to accelerate the translation of laboratory findings into clinical applications. This collaborative approach will be instrumental in bringing new treatments to patients who suffer from conditions currently without effective therapies.

In conclusion, Methyl 3-{[(3-bromocyclobutyl)methyl]carbamoyl}prop-2-enoate (CAS No. 2138822-92-9) is a multifaceted compound with significant potential in chemical synthesis and pharmaceutical development. Its unique structural features and diverse biological activities make it an attractive candidate for further investigation. As research continues to uncover new applications for this molecule, it is poised to play an important role in advancing therapeutic strategies across multiple disease areas.